Cas no 1017417-50-3 ((1-(2-Fluorobenzyl)pyrrolidin-3-yl)methanamine)

(1-(2-Fluorobenzyl)pyrrolidin-3-yl)methanamine structure
1017417-50-3 structure
Product Name:(1-(2-Fluorobenzyl)pyrrolidin-3-yl)methanamine
CAS No:1017417-50-3
MF:C12H17FN2
MW:208.275186300278
MDL:MFCD26959761
CID:1087249
PubChem ID:24275261
Update Time:2025-04-20

(1-(2-Fluorobenzyl)pyrrolidin-3-yl)methanamine Chemical and Physical Properties

Names and Identifiers

    • (1-(2-Fluorobenzyl)pyrrolidin-3-yl)methanamine
    • 1-[1-(2-Fluorobenzyl)-3-pyrrolidinyl]methanamine
    • 1017417-50-3
    • AKOS000182449
    • {[1-(2-fluorobenzyl)-3-pyrrolidinyl]methyl}amine dihydrochloride hydrate
    • AKOS022185227
    • [1-[(2-fluorophenyl)methyl]pyrrolidin-3-yl]methanamine
    • BS-39726
    • MDL: MFCD26959761
    • Inchi: 1S/C12H17FN2/c13-12-4-2-1-3-11(12)9-15-6-5-10(7-14)8-15/h1-4,10H,5-9,14H2
    • InChI Key: LPGFHFDNRSIKNH-UHFFFAOYSA-N
    • SMILES: FC1C=CC=CC=1CN1CCC(CN)C1

Computed Properties

  • Exact Mass: 208.13757671g/mol
  • Monoisotopic Mass: 208.13757671g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 198
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.3
  • Topological Polar Surface Area: 29.3Ų

(1-(2-Fluorobenzyl)pyrrolidin-3-yl)methanamine Pricemore >>

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